4-Bromo-2-chloro-6-ethylphenol

• IUPAC Name: 4-bromo-2-chloro-6-ethylphenol
• InChI: InChI=1S/C8H8BrClO/c1-2-5-3-6(9)4-7(10)8(5)11/h3-4,11H,2H2,1H3
• InChI Key: ZINXHZZZNUPVRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)Br)Cl)O
• Molecular Formula: C8H8BrClO
• DSSTOX Substance ID: DTXSID70729892
• Molecular Weight: 235.50 g/mol
• CAS RN: 63770-16-1

Description

4-Bromo-2-chloro-6-ethylphenol is a chemical compound with the molecular formula C8H8BrClO. It is a derivative of phenol, where the hydrogens at positions 2 and 4 have been replaced by chlorine and bromine, respectively. It is a biologically inactive metabolite of profenofos, an organophosphorus pesticide.

Molecular Structure Analysis

The molecular structure of 4-Bromo-2-chloro-6-ethylphenol consists of a phenol ring with bromine, chlorine, and ethyl groups attached. The molecular weight is 207.452.

Safety and Hazards

4-Bromo-2-chloro-6-ethylphenol may cause eye, skin, and respiratory tract irritation. It’s important to handle it with adequate personal protective equipment and in a well-ventilated area.

Synthesis routes and methods

Procedure details

Sodium hydroxide (1.2 g, 30 mmol) and hydrazine monohydrate (1.75 mL, 36 mmol) were added to a solution of 5′-bromo-3′-chloro-2′-hydroxyacetophenone (3 g, 12 mmol) dissolved in triethylene glycol (15 mL). The reaction mixture was heated to 160° C. for 72 hours and then partitioned between 1N HCl and EtOAc. The organic layer was washed with saturated NaHCO3, brine, dried over Na2SO4 and concentrated. The residue was purified by flash silica gel chromatography (0% to 10% EtOAc in hexanes) to give the title compound (2.34 g, 83%). 1H NMR (400 MHz, CDCl3): δ 1.22 (t, J=7.6 Hz, 3 H), 2.65 (q, J=7.6 Hz, 2 H), 5.55 (s, 1 H), 7.17 (s, 1 H), 7.31 (s, 1 H).